Cas no 183800-82-0 (2,4-Pentadienal, 5-[4-(trifluoromethyl)phenyl]-, (2E,4E)-)

• Product name: 2,4-Pentadienal, 5-[4-(trifluoromethyl)phenyl]-, (2E,4E)-
• CAS No: 183800-82-0
• MF: C₁₂H₉OF₃
• MW: 226.194
• CID: 3822319
• PubChem ID: 10609261

2,4-Pentadienal, 5-[4-(trifluoromethyl)phenyl]-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-[4-(trifluoromethyl)phenyl]-, (2E,4E)-
• (2E,4E)-5-(4-(trifluoromethyl)phenyl)penta-2,4-dienal
• (2E,4E)-5-[4-(trifluoromethyl) phenyl]-2, 4-pentadienal
• SCHEMBL7806247
• (2E,4E)-5-[4-(trifluoromethyl)phenyl]-2,4-pentadienal
• DTXSID901212192
• 183800-82-0
• SCHEMBL7806244

• Inchi： InChI=1S/C12H9F3O/c13-12(14,15)11-7-5-10(6-8-11)4-2-1-3-9-16/h1-9H/b3-1+,4-2+
• InChI Key： SCQWDUKMBXZHKR-ZPUQHVIOSA-N

Computed Properties

• Exact Mass: 226.06054939Da
• Monoisotopic Mass: 226.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.3